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Introduction
Indigo, a historic and widely recognized natural dye, is emerging as a potential photosensitizer

for the next generation of solar energy technology. Its application in dye-sensitized solar cells

(DSSCs) offers a promising avenue for developing low-cost, environmentally friendly

photovoltaic devices. DSSCs mimic the natural process of photosynthesis, utilizing a molecular

dye to absorb light and generate an electric current. The abundance of indigo in nature,

primarily from the Indigofera plant species, coupled with its strong absorption in the visible

spectrum, makes it an attractive alternative to the expensive and often rare metal-based dyes

traditionally used in DSSCs. This document provides a comprehensive overview of the

application of indigo in DSSCs, including its performance characteristics, detailed experimental

protocols for cell fabrication, and the fundamental principles of its operation.

Data Presentation: Photovoltaic Performance of
Indigo-Based DSSCs
The performance of dye-sensitized solar cells is evaluated based on several key parameters:

the open-circuit voltage (Voc), the short-circuit current density (Jsc), the fill factor (FF), and the

overall power conversion efficiency (PCE). The following table summarizes the reported

photovoltaic performance of DSSCs using indigo dye extracted from Indigofera tinctoria. It is
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important to note that the efficiency of natural dye-based DSSCs is currently lower than that of

synthetic dye-based cells; however, research is ongoing to optimize their performance.

Dye Source
&
Extraction
Method

Open-
Circuit
Voltage
(Voc) (V)

Short-
Circuit
Current
Density
(Jsc)
(mA/cm²)

Fill Factor
(FF)

Power
Conversion
Efficiency
(PCE) (%)

Reference

Indigofera

tinctoria (Cold

Methanolic

Extract of

Dried

Leaves)

- - - 0.114 [1]

Indigofera

tinctoria

(Acidified

Crude Indigo)

- - - 0.022 [1]

Indigofera

tinctoria

(Fermentatio

n of Leaves)

0.37 0.056 - 0.01 [2][3]

Indigofera

tinctoria

(Acetone

Extraction,

pH 4.5)

0.50 3.50 0.75 0.84 [4]

Indigofera

tinctoria

(Aqueous

Soaking, 24h)

- - - 0.00539 [5]

Note: A dash (-) indicates that the specific data point was not reported in the cited literature.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.researchgate.net/publication/330800540_Studies_on_new_natural_dye_sensitizers_from_Indigofera_tinctoria_in_dye-sensitized_solar_cells
https://www.researchgate.net/publication/330800540_Studies_on_new_natural_dye_sensitizers_from_Indigofera_tinctoria_in_dye-sensitized_solar_cells
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0227991/20183565/070020_1_5.0227991.pdf
https://pubs.aip.org/aip/acp/article/3124/1/070020/3314720/Electricity-generation-and-stability-of-dye
https://miyazaki-u.repo.nii.ac.jp/record/5762/files/p129_icste2018.pdf
https://scispace.com/pdf/variation-of-indigofera-tinctoria-s-immersion-time-on-dye-5d5yom5869.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: Extraction of Indigo Dye from Indigofera
tinctoria Leaves
This protocol outlines a common method for extracting indigo dye from its natural source for

application in DSSCs.

Materials:

Fresh or dried leaves of Indigofera tinctoria

Methanol or Acetone (solvent)

Distilled water

Mortar and pestle or blender

Filter paper

Beakers and flasks

Rotary evaporator (optional)

Procedure:

Preparation of Plant Material:

If using fresh leaves, wash them thoroughly with distilled water to remove any dirt and

debris.

If using dried leaves, grind them into a fine powder using a mortar and pestle or a blender.

Extraction:

Cold Maceration: Soak the prepared leaf material in the chosen solvent (e.g., methanol or

acetone) in a sealed container. The ratio of plant material to solvent can vary, but a
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common starting point is 1:10 (w/v). Keep the mixture in a dark place at room temperature

for 24-48 hours, with occasional shaking.

Soxhlet Extraction: For a more exhaustive extraction, a Soxhlet apparatus can be used

with the chosen solvent.

Filtration: After the extraction period, filter the mixture through filter paper to separate the dye

solution from the solid plant residue.

Concentration: The solvent can be evaporated from the filtrate using a rotary evaporator at a

reduced pressure and moderate temperature (e.g., 40-50°C) to obtain a concentrated dye

extract. Alternatively, the solvent can be allowed to evaporate in a fume hood.

Storage: Store the concentrated dye extract in a dark, airtight container to prevent

degradation before use.

Protocol 2: Fabrication of an Indigo Dye-Sensitized
Solar Cell
This protocol describes the step-by-step assembly of a laboratory-scale DSSC using the

extracted indigo dye.

Materials:

Fluorine-doped Tin Oxide (FTO) coated glass slides

Titanium dioxide (TiO₂) paste (nanocrystalline, anatase)

Indigo dye solution (prepared in Protocol 1, dissolved in a suitable solvent like ethanol)

Iodide/triiodide (I⁻/I₃⁻) electrolyte solution

Platinum or carbon-based counter electrode (e.g., platinized FTO glass or graphite-coated

FTO glass)

Surlyn or other suitable sealant

Ethanol, isopropanol, and acetone for cleaning
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Doctor blade or screen printer

Hot plate and furnace

Binder clips

Procedure:

Preparation of the Photoanode (TiO₂ Electrode):

Clean the FTO glass slides by sonicating them sequentially in acetone, isopropanol, and

ethanol for 15 minutes each. Dry the slides with a stream of nitrogen or clean air.

Apply a layer of TiO₂ paste onto the conductive side of one FTO slide using the doctor

blade technique or screen printing to achieve a uniform film.

Sinter the TiO₂-coated slide in a furnace. A typical sintering program involves a gradual

increase in temperature to 450-500°C, holding at that temperature for 30 minutes, and

then allowing it to cool down slowly to room temperature.

Dye Sensitization:

Immerse the sintered TiO₂ electrode (while still warm, around 80°C) into the prepared

indigo dye solution.

Allow the electrode to soak for 12-24 hours in a dark environment to ensure adequate dye

adsorption onto the TiO₂ surface.

After soaking, remove the electrode and rinse it with ethanol to remove any non-adsorbed

dye molecules.

Preparation of the Counter Electrode:

Clean a second FTO glass slide as described in step 1.

Deposit a thin layer of a catalyst, typically platinum or a carbon-based material, onto the

conductive side of the FTO slide. For platinum, this can be done by spreading a drop of
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H₂PtCl₆ solution and heating it to 400°C for 15 minutes. For carbon, a graphite pencil or a

carbon paste can be used.

Assembly of the DSSC:

Place a thin frame of Surlyn sealant around the TiO₂ layer on the photoanode.

Place the counter electrode on top of the photoanode, with the conductive sides facing

each other.

Heat the assembly on a hot plate at around 100-120°C while pressing the electrodes

together to melt the sealant and create a sealed cell. . Electrolyte Injection:

Before completely sealing, introduce the iodide/triiodide electrolyte into the space between

the two electrodes through small, pre-drilled holes in the counter electrode. Capillary

action will help fill the cell.

Seal the holes with a small piece of sealant and a coverslip to prevent electrolyte leakage.

Finalizing the Cell:

Use binder clips to hold the assembled cell together. The DSSC is now ready for

characterization.
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Caption: Experimental workflow for the fabrication and characterization of an indigo-based

DSSC.
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Click to download full resolution via product page

Caption: Working principle of an indigo dye-sensitized solar cell (DSSC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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